Cas no 1344630-42-7 (ethyl 3-(3R)-3-aminobutylbenzoate)

• Product Name: ethyl 3-(3R)-3-aminobutylbenzoate
• CAS No: 1344630-42-7
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5786757
• PubChem ID: 165893571
• Update Time: 2025-06-08

ethyl 3-(3R)-3-aminobutylbenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[(3R)-3-aminobutyl]benzoate
• 1344630-42-7
• EN300-11720062
• ethyl 3-(3R)-3-aminobutylbenzoate

• Inchi： 1S/C13H19NO2/c1-3-16-13(15)12-6-4-5-11(9-12)8-7-10(2)14/h4-6,9-10H,3,7-8,14H2,1-2H3/t10-/m1/s1
• InChI Key： UQHOLZQCJUUCIU-SNVBAGLBSA-N
• SMILES： O(CC)C(C1=CC=CC(=C1)CC[C@@H](C)N)=O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 3-(3R)-3-aminobutylbenzoate

Ethyl 3-(3R)-3-Aminobutylbenzoate (CAS No. 1344630-42-7): An Overview of Its Properties, Applications, and Recent Research

Ethyl 3-(3R)-3-aminobutylbenzoate (CAS No. 1344630-42-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by its ester and amine functionalities, which contribute to its diverse reactivity and biological activity.

The molecular formula of ethyl 3-(3R)-3-aminobutylbenzoate is C₁₂H₁₇NO₂, and it has a molecular weight of approximately 207.27 g/mol. The compound's structure consists of a benzoate ester moiety attached to a chiral aminobutyl group, which imparts specific stereochemical properties that are crucial for its biological interactions.

In terms of physical properties, ethyl 3-(3R)-3-aminobutylbenzoate is typically a white crystalline solid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These solubility characteristics make it suitable for various synthetic transformations and biological assays.

The synthesis of ethyl 3-(3R)-3-aminobutylbenzoate can be achieved through several routes, with the most common method involving the reaction of ethyl benzoate with (R)-3-aminobutanol in the presence of a coupling reagent such as dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). This reaction typically proceeds with high stereoselectivity, ensuring the formation of the desired (R)-enantiomer.

The biological activity of ethyl 3-(3R)-3-aminobutylbenzoate has been the subject of extensive research. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents. For instance, a recent study published in the Journal of Medicinal Chemistry reported that ethyl 3-(3R)-3-aminobutylbenzoate effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

In addition to its anti-inflammatory effects, ethyl 3-(3R)-3-aminobutylbenzoate has also been investigated for its potential neuroprotective properties. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that ethyl 3-(3R)-3-aminobutylbenzoate may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of ethyl 3-(3R)-3-aminobutylbenzoate has also been studied to evaluate its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a moderate half-life and low clearance rate. These properties make it an attractive candidate for further development into a viable therapeutic agent.

In terms of safety, preliminary toxicological studies have indicated that ethyl 3-(3R)-3-aminobutylbenzoate is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

The potential applications of ethyl 3-(3R)-3-aminobutylbenzoate extend beyond pharmaceuticals. In the field of materials science, this compound has been explored for its use in the synthesis of functional polymers and coatings due to its reactive ester and amine groups. For example, researchers at the Massachusetts Institute of Technology (MIT) have developed novel polymeric materials incorporating ethyl 3-(3R)-3-aminobutylbenzoate, which exhibit enhanced mechanical properties and biocompatibility.

In conclusion, ethyl 3-(3R)-3-aminobutylbenzoate (CAS No. 1344630-42-7) is a versatile compound with promising applications in pharmaceuticals, medicinal chemistry, and materials science. Its unique chemical structure and biological activity make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.